Cas no 1174501-32-6 (6-borono-3-Pyridinecarboxylic acid 3-methyl ester)

• Product Name: 6-borono-3-Pyridinecarboxylic acid 3-methyl ester
• CAS No: 1174501-32-6
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• CID: 1006616
• PubChem ID: 17998985
• Update Time: 2025-08-04

6-borono-3-Pyridinecarboxylic acid 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-borono-3-Pyridinecarboxylic acid 3-methyl ester
• (5-methoxycarbonylpyridin-2-yl)boronic acid
• 5-(Methoxycarbonyl)pyridine-2-boronic acid
• Methyl pyridine-2-boronic acid -5-carboxylate
• (5-(Methoxycarbonyl)pyridin-2-yl)boronic acid
• 1174501-32-6
• AB43316
• 5-(Methoxycarbonyl)pyridine-2-boronicacid
• DB-061028
• AKOS006286673
• SCHEMBL9109285
• METHYL PYRIDINE-2-BORONIC ACID-5-CARBOXYLATE
• (5-(Methoxycarbonyl)pyridin-2-yl)boronicacid

• MDL： MFCD08061582
• Inchi： 1S/C7H8BNO4/c1-13-7(10)5-2-3-6(8(11)12)9-4-5/h2-4,11-12H,1H3
• InChI Key： QGIWASZBVWWROK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(B(O)O)C=C1)=O

Computed Properties

• Exact Mass: 181.05500
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 79.65000
• LogP: -1.45200

Additional information on 6-borono-3-Pyridinecarboxylic acid 3-methyl ester

Introduction to 6-borono-3-Pyridinecarboxylic acid 3-methyl ester (CAS No. 1174501-32-6) and Its Emerging Applications in Chemical Biology

6-borono-3-Pyridinecarboxylic acid 3-methyl ester, identified by the CAS number 1174501-32-6, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core and borono-substituted functionality, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and diagnostic probes.

The structural motif of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester incorporates a boronic acid group, which is well-known for its ability to form stable complexes with diols and other functional groups. This property has been leveraged in various applications, including the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs. The presence of a methyl ester group at the carboxyl position further enhances its reactivity and versatility, allowing for further derivatization and customization to meet specific research needs.

In recent years, there has been a surge in interest regarding boronic acid derivatives due to their broad spectrum of biological activities. 6-borono-3-Pyridinecarboxylic acid 3-methyl ester has been explored as a key intermediate in the synthesis of boron-containing compounds that exhibit potent pharmacological effects. For instance, boron-containing drugs have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The pyridine ring in this compound not only contributes to its solubility and bioavailability but also serves as a scaffold for further functionalization, enabling the design of highly specific inhibitors.

One of the most compelling aspects of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester is its role in the development of targeted therapies. Boronic acids are known to interact with enzymes such as proteases and kinases through reversible covalent bonding. This mechanism has been exploited in the design of drugs like Herceptin (trastuzumab), which targets HER2-positive breast cancer cells. The ability of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester to form stable adducts with biological targets makes it an attractive candidate for drug discovery efforts aimed at modulating enzyme activity.

Recent studies have highlighted the potential of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester in the development of novel antibiotics. The boronic acid group can be used to create conjugates with antimicrobial agents, enhancing their efficacy against resistant bacterial strains. Additionally, this compound has been investigated for its role in imaging applications, where boron neutron capture therapy (BNCT) is being explored as a non-invasive treatment for cancer. The unique properties of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester make it a promising candidate for delivering boron selectively to tumor tissues.

The synthesis of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical biology research.

The versatility of 6-borono-3-Pyridinecarboxylic acid 3-methyl ester extends beyond its use as an intermediate in drug synthesis. It has also been utilized in materials science applications, where boron-containing compounds are used to enhance material properties such as thermal stability and conductivity. The pyridine ring's ability to coordinate with metals has led to its incorporation into metal-organic frameworks (MOFs), which are being developed for applications ranging from gas storage to catalysis.

In conclusion, 6-borono-3-Pyridinecarboxylic acid 3-methyl ester (CAS No. 1174501-32-6) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics, diagnostic probes, and advanced materials. As research continues to uncover new uses for this compound, its significance is expected to grow further, solidifying its place as a cornerstone in modern chemical biology investigations.